Cas no 2172224-18-7 (1-chloro-4-(4-chlorobutyl)-2-methylbenzene)

• Product Name: 1-chloro-4-(4-chlorobutyl)-2-methylbenzene
• CAS No: 2172224-18-7
• MF: C₁₁H₁₄Cl₂
• MW: 217.134861469269
• CID: 5896901
• PubChem ID: 165721482
• Update Time: 2025-10-18

1-chloro-4-(4-chlorobutyl)-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-(4-chlorobutyl)-2-methylbenzene
• EN300-1282867
• 2172224-18-7

• Inchi： 1S/C11H14Cl2/c1-9-8-10(4-2-3-7-12)5-6-11(9)13/h5-6,8H,2-4,7H2,1H3
• InChI Key： ZIKQFSLXVFARON-UHFFFAOYSA-N
• SMILES： ClCCCCC1C=CC(=C(C)C=1)Cl

Computed Properties

• Exact Mass: 216.0472558g/mol
• Monoisotopic Mass: 216.0472558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Additional information on 1-chloro-4-(4-chlorobutyl)-2-methylbenzene

Introduction to 1-Chloro-4-(4-Chlorobutyl)-2-Methylbenzene (CAS No. 2172224-18-7)

1-Chloro-4-(4-chlorobutyl)-2-methylbenzene (CAS No. 2172224-18-7) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its specific chemical structure, which includes a chlorinated benzene ring and a chlorinated butyl chain. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 1-chloro-4-(4-chlorobutyl)-2-methylbenzene is C₁₃H₁₆Cl₂, and its molecular weight is approximately 253.18 g/mol. The compound is a colorless liquid at room temperature and has a characteristic odor. Its physical and chemical properties, such as boiling point, melting point, and solubility, are crucial for understanding its behavior in different environments and applications.

In the realm of pharmaceutical research, 1-chloro-4-(4-chlorobutyl)-2-methylbenzene has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its potential as a precursor for the development of new therapeutic agents targeting various diseases. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. These findings suggest that 1-chloro-4-(4-chlorobutyl)-2-methylbenzene could play a significant role in the development of next-generation pharmaceuticals.

Beyond pharmaceuticals, 1-chloro-4-(4-chlorobutyl)-2-methylbenzene has also found applications in materials science. Its unique chemical structure makes it suitable for use in the synthesis of advanced polymers and coatings. Researchers at the Massachusetts Institute of Technology have demonstrated that this compound can be used to create highly durable and resistant materials with improved mechanical properties. These materials have potential applications in industries such as automotive, aerospace, and electronics.

In the field of chemical synthesis, 1-chloro-4-(4-chlorobutyl)-2-methylbenzene serves as a versatile building block for the creation of complex organic molecules. Its reactivity with various functional groups allows chemists to design and synthesize compounds with tailored properties. For example, a study published in the Journal of Organic Chemistry highlighted the use of this compound in the synthesis of novel catalysts with enhanced activity and selectivity. These catalysts have shown promise in industrial processes, such as polymerization and hydrogenation reactions.

The environmental impact of chemicals is a critical consideration in their development and application. Research on the environmental fate and toxicity of 1-chloro-4-(4-chlorobutyl)-2-methylbenzene is ongoing to ensure its safe use. Preliminary studies suggest that this compound has low toxicity and minimal environmental impact when used under controlled conditions. However, continued monitoring and research are essential to fully understand its long-term effects.

In conclusion, 1-chloro-4-(4-chlorobutyl)-2-methylbenzene (CAS No. 2172224-18-7) is a multifaceted compound with diverse applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it a valuable intermediate in the development of novel drugs, advanced materials, and industrial catalysts. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.